Cas no 1806977-17-2 (2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride)

• Product Name: 2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride
• CAS No: 1806977-17-2
• MF: C₉H₃ClF₆O₃S
• MW: 340.62674164772
• CID: 4794102
• Update Time: 2025-11-01

2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride

• Inchi： 1S/C9H3ClF6O3S/c10-20(18,19)7-5(8(11,12)13)2-1-4(3-17)6(7)9(14,15)16/h1-3H
• InChI Key： BCKCKGBNBSSNOP-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)(F)F)=CC=C(C=O)C=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 466
• XLogP3: 3.2
• Topological Polar Surface Area: 59.6

Additional information on 2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride

Professional Introduction to 2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride (CAS No. 1806977-17-2)

2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride, identified by the CAS number 1806977-17-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their versatile reactivity and utility in synthetic transformations. The presence of multiple functional groups, including trifluoromethyl and formyl moieties, makes this molecule a valuable intermediate in the synthesis of complex organic molecules.

The trifluoromethyl group (–CF₃) is a key structural feature that imparts unique electronic and steric properties to the molecule. This group is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. In recent years, the incorporation of trifluoromethyl groups into pharmaceuticals has been extensively studied due to their profound impact on biological activity. For instance, drugs such as osimertinib and dabrafenib utilize trifluoromethyl substituents to modulate their pharmacokinetic profiles and therapeutic efficacy.

The formyl group (–CHO) present in 2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride serves as a reactive handle for further functionalization. Formyl groups are commonly employed in condensation reactions, such as the formation of Schiff bases, which have applications in coordination chemistry and medicinal chemistry. Additionally, the formyl group can undergo reduction to yield alcohols or condensation with amines to produce amides, making it a versatile building block for constructing more complex molecules.

The sulfonyl chloride moiety (–SO₂Cl) is another critical feature of this compound. Sulfonyl chlorides are known for their reactivity in nucleophilic substitution reactions, where they can be converted into sulfonates or sulfonamides. These derivatives find extensive use in drug development as they can serve as leaving groups or as part of pharmacophoric units that enhance binding interactions with biological targets.

Recent advancements in synthetic methodologies have highlighted the importance of 2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride as a precursor in the development of novel therapeutics. For example, researchers have leveraged this compound to synthesize inhibitors targeting enzyme families involved in cancer metabolism. The trifluoromethyl group's ability to modulate enzyme activity has been particularly exploited in the design of kinase inhibitors and protease inhibitors. Additionally, the formyl group has been utilized to introduce further functionalization strategies, enabling the construction of hybrid molecules with enhanced biological properties.

In materials science, this compound has been explored for its potential applications in organic electronics and polymer chemistry. The electron-withdrawing nature of the sulfonyl chloride and trifluoromethyl groups can influence the electronic properties of conjugated polymers, making them suitable for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The formyl group also provides opportunities for cross-coupling reactions, which are essential for polymerization processes.

The synthesis of 2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride typically involves multi-step organic transformations starting from commercially available aromatic precursors. Key steps often include halogenation followed by sulfonylation and formylation reactions. The use of advanced catalytic systems has improved the efficiency and selectivity of these synthetic routes, enabling higher yields and cleaner reaction profiles.

The reactivity profile of this compound makes it particularly useful in medicinal chemistry for generating libraries of drug-like molecules. High-throughput screening methods combined with computational modeling have been employed to identify promising scaffolds derived from 2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride. Such approaches have led to the discovery of novel compounds with potential applications in treating neurological disorders, inflammatory diseases, and infectious diseases.

From a mechanistic standpoint, understanding the role of each functional group is crucial for optimizing synthetic strategies. The trifluoromethyl group influences electron density distribution across the aromatic ring, affecting electrophilic aromatic substitution reactions. The formyl group participates in condensation reactions under acidic or basic conditions, while the sulfonyl chloride undergoes nucleophilic attack to form stable sulfonate derivatives.

In conclusion,2,6-Bis(trifluoromethyl)-3-formylbenzenesulfonyl chloride (CAS No. 1806977-17-2) represents a versatile intermediate with broad applicability across multiple scientific disciplines. Its unique structural features enable diverse synthetic pathways leading to biologically active molecules and advanced materials. Continued research into its reactivity patterns and applications will likely uncover further innovative uses in pharmaceuticals and materials science.